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Introduction
Ferronickel, an alloy of iron and nickel, is a significant primary source for nickel production.

Hydrometallurgical routes, particularly leaching processes, offer several advantages over

pyrometallurgical methods, including lower energy consumption and the potential for higher

selectivity and purity of the final nickel product. This document provides detailed application

notes and protocols for the principal leaching processes employed for nickel extraction from

ferronickel: atmospheric acid leaching, pressure acid leaching, ammoniacal leaching, and

bioleaching. The information is intended to guide researchers and professionals in the

selection, optimization, and implementation of these techniques.

I. Leaching Processes Overview
Nickel extraction from ferronickel primarily involves the selective dissolution of nickel from the

iron matrix. The choice of leaching process depends on various factors, including the

composition of the ferronickel, desired purity of the nickel product, economic considerations,

and environmental regulations.

Atmospheric Acid Leaching: This process utilizes mineral acids, typically sulfuric acid, at

atmospheric pressure and elevated temperatures to dissolve nickel and iron. It is a relatively
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simple and cost-effective method.

Pressure Acid Leaching (PAL): PAL employs higher temperatures and pressures, which

significantly enhances the leaching kinetics and nickel extraction efficiency, especially for

more refractory ferronickel alloys.

Ammoniacal Leaching: In this process, an ammoniacal solution is used to selectively leach

nickel as a soluble nickel-ammine complex, leaving iron largely in the solid residue. This

method offers high selectivity for nickel over iron.

Bioleaching: This emerging technology utilizes microorganisms, such as Acidithiobacillus

ferrooxidans, to facilitate the dissolution of metals. It is considered a more environmentally

friendly approach but typically has slower kinetics.

II. Quantitative Data on Leaching Processes
The following tables summarize quantitative data from various studies on the different leaching

processes for nickel extraction from ferronickel, providing a basis for comparison.

Table 1: Effect of Sulfuric Acid Concentration on Nickel and Iron Extraction (Atmospheric

Leaching)

H₂SO₄
Concentrati
on (g/L)

Temperatur
e (°C)

Time (h)
Ni
Extraction
(%)

Fe
Extraction
(%)

Source

100 80-95 8
>80 (after 7

cycles)
- [1]

120 85 8 - - [2]

190 80 2 - - [3]

Table 2: Effect of Temperature on Nickel Extraction (Atmospheric Acid Leaching)
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Temperatur
e (°C)

H₂SO₄
Concentrati
on (g/L)

Time (h)
Ni
Extraction
(%)

Fe
Extraction
(%)

Source

85 120 8 - - [2][4]

80 190 2 - - [3]

70-90
1.1-1.8 times

Ni content
2-6 - - [5]

Table 3: Ammoniacal Leaching Parameters and Nickel Extraction

Ammonia
Concentration
(M)

Leaching Time
(min)

Temperature
(°C)

Nickel
Extraction (%)

Source

1.5 270 - 4 [6]

2.0 270 - 17 [6]

2.5 270 - 22 [6]

3.0 270 - 33 [6]

Table 4: Bioleaching of Nickel from Lateritic Ores using Acidithiobacillus ferrooxidans

Pulp Density
(%)

Residence
Time (days)

pH
Nickel
Extraction (%)

Source

2 15 1.5-2.0 Max. Extraction [7]

5 15 1.5-2.0 Decreased [7]

10 15 1.5-2.0 Decreased [7]

20 15 1.5-2.0 Decreased [7]

III. Experimental Protocols
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A. Protocol for Atmospheric Sulfuric Acid Leaching
This protocol describes a typical laboratory-scale experiment for the atmospheric leaching of

nickel from ferronickel powder using sulfuric acid.

1. Materials and Equipment:

Ferronickel powder (e.g., 80-280 mesh)[5]

Concentrated sulfuric acid (H₂SO₄)

Deionized water

Heating mantle with magnetic stirrer

Three-neck round-bottom flask

Condenser

Thermometer

pH meter

Filtration apparatus (e.g., Buchner funnel, filter paper)

Drying oven

2. Procedure:

Preparation of Leaching Solution: Prepare the desired volume of sulfuric acid solution with a

specific concentration (e.g., 100-190 g/L) by carefully adding concentrated H₂SO₄ to

deionized water under constant stirring in a fume hood.[1][3]

Leaching Setup: Assemble the leaching apparatus by placing the three-neck flask in the

heating mantle, fitting it with a condenser, a thermometer, and leaving one neck for sample

addition and withdrawal.

Leaching Process:
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Add a known volume of the prepared sulfuric acid solution to the flask.

Heat the solution to the desired temperature (e.g., 80-95°C) while stirring.[1]

Once the temperature is stable, add a pre-weighed amount of ferronickel powder to

achieve the desired solid-to-liquid ratio (e.g., 1:4 to 1:10).[5]

Maintain the temperature and stirring for the specified reaction time (e.g., 2-8 hours).[1][3]

Solid-Liquid Separation: After the leaching period, turn off the heat and allow the slurry to

cool slightly. Filter the slurry to separate the pregnant leach solution (PLS) from the solid

residue.

Washing: Wash the solid residue with deionized water to recover any remaining dissolved

nickel.

Analysis: Analyze the PLS and the washing water for nickel and iron concentrations using

appropriate analytical techniques (e.g., Atomic Absorption Spectroscopy - AAS or Inductively

Coupled Plasma - ICP). Analyze the solid residue to determine the extent of leaching.

B. Protocol for Ammoniacal Leaching
This protocol outlines a laboratory procedure for the selective leaching of nickel from

ferronickel using an ammoniacal solution. This process is often preceded by a reduction roast

to enhance nickel metallization.

1. Materials and Equipment:

Reduced ferronickel powder

Ammonium hydroxide (NH₄OH)

Ammonium carbonate ((NH₄)₂CO₃)

Deionized water

Sealed reaction vessel with stirring mechanism

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0071478/14237482/080003_1_online.pdf
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.tandfonline.com/doi/abs/10.1080/00084433.2024.2378263
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0071478/14237482/080003_1_online.pdf
https://www.researchgate.net/publication/390100852_Optimization_of_the_Atmospheric_Acid_Leaching_Process_for_the_Recovery_of_Nickel_and_Cobalt_from_Iron-Rich_Lateritic_Ore
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature control system

Filtration apparatus

Drying oven

2. Procedure:

Preparation of Leaching Solution: Prepare the ammoniacal leaching solution by dissolving

ammonium carbonate in deionized water and then adding ammonium hydroxide to achieve

the desired concentrations (e.g., 1.5-3.0 M NH₃).[6]

Leaching Process:

Add a known volume of the ammoniacal solution to the reaction vessel.

Add a pre-weighed amount of the reduced ferronickel powder to the vessel.

Seal the vessel and commence stirring.

Maintain a constant temperature for the duration of the experiment.

The process is typically carried out under oxidizing conditions, which can be achieved by

sparging air or oxygen into the solution.

Solid-Liquid Separation: After the specified leaching time, filter the slurry to separate the

nickel-rich pregnant liquor from the iron-containing residue.

Washing: Wash the residue with a dilute ammoniacal solution to minimize nickel losses.

Analysis: Analyze the pregnant liquor and the solid residue for nickel and iron content.

C. Protocol for Bioleaching using Acidithiobacillus
ferrooxidans
This protocol provides a general procedure for the bioleaching of nickel from ferronickel or

nickel-containing ores using the chemolithotrophic bacterium Acidithiobacillus ferrooxidans.
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1. Materials and Equipment:

Ferronickel powder or finely ground nickeliferous ore

Acidithiobacillus ferrooxidans culture

9K nutrient medium

Sulfuric acid (for pH adjustment)

Shake flasks or bioreactor

Incubator shaker

Filtration apparatus

Microscope and cell counting equipment

2. Procedure:

Activation of Bacterial Culture: Inoculate a sterile 9K medium with A. ferrooxidans and

incubate in a shaker at an appropriate temperature (e.g., 30°C) until a high cell density is

reached.

Bioleaching Setup:

Sterilize the shake flasks or bioreactor.

Add a specific volume of 9K medium to each flask/bioreactor.

Adjust the initial pH to the optimal range for the bacteria (e.g., 1.5-2.0) using sulfuric acid.

[7]

Inoculation and Leaching:

Add a known amount of the sterilized ferronickel powder to each flask to achieve the

desired pulp density (e.g., 2-20%).[7]

Inoculate the flasks with the activated A. ferrooxidans culture.
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Incubate the flasks in a shaker at a constant temperature and agitation speed for the

duration of the experiment (e.g., 15 days or more).[7]

Monitoring: Periodically monitor the pH, redox potential, and cell density.

Sampling and Analysis: Withdraw samples at regular intervals, filter them, and analyze the

leachate for dissolved nickel and iron concentrations.

IV. Visualization of Workflows and Processes
A. General Leaching Process Workflow
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Caption: General workflow for nickel extraction from ferronickel via leaching.
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B. Atmospheric Acid Leaching Experimental Workflow
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Caption: Experimental workflow for atmospheric acid leaching of ferronickel.

C. Ammoniacal Leaching Signaling Pathway (Simplified)
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Caption: Simplified pathway of ammoniacal leaching of ferronickel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.aip.org [pubs.aip.org]

2. pubs.aip.org [pubs.aip.org]

3. researchgate.net [researchgate.net]

4. Bioleaching of Lateritic Nickel Ore using Chemolithotrophic Micro
Organisms(Acidithiobacillus ferrooxidans) - ethesis [ethesis.nitrkl.ac.in]

5. tandfonline.com [tandfonline.com]

6. researchgate.net [researchgate.net]

7. files01.core.ac.uk [files01.core.ac.uk]

To cite this document: BenchChem. [Application Notes and Protocols for Nickel Extraction
from Ferronickel via Leaching Processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172207#leaching-processes-for-nickel-extraction-
from-ferronickel]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1172207?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172207?utm_src=pdf-body
https://www.benchchem.com/product/b1172207?utm_src=pdf-custom-synthesis
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0071478/14237482/080003_1_online.pdf
https://pubs.aip.org/aip/acp/article/2255/1/040031/1026523/The-effect-of-leaching-time-and-concentration-of
https://www.researchgate.net/publication/390100852_Optimization_of_the_Atmospheric_Acid_Leaching_Process_for_the_Recovery_of_Nickel_and_Cobalt_from_Iron-Rich_Lateritic_Ore
http://ethesis.nitrkl.ac.in/1541/
http://ethesis.nitrkl.ac.in/1541/
https://www.tandfonline.com/doi/abs/10.1080/00084433.2024.2378263
https://www.researchgate.net/figure/ariation-of-nickel-extraction-with-ammonia-concentration-and-leaching-time_fig3_263716532
https://files01.core.ac.uk/download/pdf/53187227.pdf
https://www.benchchem.com/product/b1172207#leaching-processes-for-nickel-extraction-from-ferronickel
https://www.benchchem.com/product/b1172207#leaching-processes-for-nickel-extraction-from-ferronickel
https://www.benchchem.com/product/b1172207#leaching-processes-for-nickel-extraction-from-ferronickel
https://www.benchchem.com/product/b1172207#leaching-processes-for-nickel-extraction-from-ferronickel
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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